Cas no 1910128-65-2 ((3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide
• CAS No: 1910128-65-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5737972
• PubChem ID: 104941189
• Update Time: 2025-10-22

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide
• 1910128-65-2
• EN300-1285824
• 2-Furanpropanamide, β-aminotetrahydro-5-methyl-, (βS)-

• Inchi： 1S/C8H16N2O2/c1-5-2-3-7(12-5)6(9)4-8(10)11/h5-7H,2-4,9H2,1H3,(H2,10,11)/t5?,6-,7?/m0/s1
• InChI Key： JOFCYSAYVYYWLR-HUDPQJTASA-N
• SMILES： O1C(C)CCC1[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 363.7±17.0 °C(Predicted)
• pka: 16.23±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide

Introduction to (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide (CAS No. 1910128-65-2)

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide, also known by its CAS number 1910128-65-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and derivatives, and its unique structural features make it a promising candidate for various therapeutic applications.

The molecular structure of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide consists of an amino group and a substituted cyclopentane ring, which imparts specific chemical and biological properties. The presence of the chiral center at the 3-position of the propanamide backbone is crucial for its biological activity, as it can influence the compound's interactions with biological targets.

Recent studies have focused on the potential of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide as a lead compound for the development of novel drugs. One area of particular interest is its role in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as GABA receptors, which are involved in regulating neuronal excitability and synaptic transmission.

In addition to its potential as a CNS modulator, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide could be a valuable therapeutic agent for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity for target receptors enhance its safety profile, which is crucial for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide (CAS No. 1910128-65-2) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.